Cas no 115041-56-0 (Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-)

Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- structure
115041-56-0 structure
Product Name:Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-
CAS No:115041-56-0
Molecular Formula:C23H29N3O3S
Molecular Weight:427.55966
CID:161218
PubChem ID:3087546

Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- Properties

Names and Identifiers

    • Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-
    • N-[4-[3-(1,3,4,6,11,11a-hexahydropyrazino[1,2-b]isoquinolin-2-yl)propylsulfonyl]phenyl]acetamide
    • BRN 5166605
    • Acetamide, N-(4-((3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino(1,2-b)isoquinolin-2-yl)propyl)sulfonyl)phenyl)-
    • N-{4-[3-(1,3,4,6,11,11a-Hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propane-1-sulfonyl]phenyl}ethanimidic acid
    • 115041-56-0
    • DTXSID70921596
    • InChIKey: MFZMYMAFJAIOGV-UHFFFAOYSA-N
    • Inchi: InChI=1S/C23H29N3O3S/c1-18(27)24-21-7-9-23(10-8-21)30(28,29)14-4-11-25-12-13-26-16-20-6-3-2-5-19(20)15-22(26)17-25/h2-3,5-10,22H,4,11-17H2,1H3,(H,24,27)
    • SMILES: C1C2N(CC3=C(C2)C=CC=C3)CCN1CCCS(C1C=CC(NC(=O)C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 427.19317
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 427.19296297g/mol
  • Heavy Atom Count: 30
  • Complexity: 684
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • PSA: 69.72

Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- Related Literature

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